Cas no 26218-82-6 (Methyl 2-nitroisonicotinate)

Methyl 2-nitroisonicotinate structure
Methyl 2-nitroisonicotinate structure
Product Name:Methyl 2-nitroisonicotinate
CAS No:26218-82-6
MF:C7H6N2O4
MW:182.133541584015
CID:2661626
PubChem ID:13241119
Update Time:2025-04-21

Methyl 2-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-nitropyridine-4-carboxylate
    • Methyl 2-nitroisonicotinate
    • 26218-82-6
    • DTXSID10531299
    • FSBDZOPIXYRGJO-UHFFFAOYSA-N
    • Methyl2-nitroisonicotinate
    • SCHEMBL4823176
    • SB55429
    • Inchi: 1S/C7H6N2O4/c1-13-7(10)5-2-3-8-6(4-5)9(11)12/h2-4H,1H3
    • InChI Key: FSBDZOPIXYRGJO-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CN=C(C=1)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 182.03275668g/mol
  • Monoisotopic Mass: 182.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 85Ų

Methyl 2-nitroisonicotinate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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$ 445.00 2022-06-04
TRC
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$ 745.00 2022-06-04
Chemenu
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Alichem
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$1019.20 2023-09-02
Alichem
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